Cas no 40804-81-7 (2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone)

• Product Name: 2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
• CAS No: 40804-81-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 926214
• PubChem ID: 3754325
• Update Time: 2025-04-19

2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
• 2-(1,3-BENZODIOXOL-5-YL)-1-PHENYL-1-ETHANONE, 95+
• 2-(1,3-Benzodioxol-5-yl)-1-phenylethanone
• 2-(3,4-methylenedioxyphenyl)-1-phenylethanone
• 2-(benzo[d][1,3]dioxol-5-yl)-1-phenylethanone
• 2-piperonylacetophenone
• 3',4'-Methylendioxy-desoxybenzoin
• 3',4'-methylenedioxy-deoxybenzoin
• AC1MWSEU
• AG-A-27365
• CTK7F8245
• FT-0608354
• HMS1443C09
• IDI1_015664
• Maybridge3_004277
• SureCN1554690
• 2-(1,3-Benzodioxol-5-yl)-1-phenyl-1-ethanone,95%+
• 3,4-methylenedioxy phenyl acetophenone
• 40804-81-7
• MMKTWYBKNSDUEN-UHFFFAOYSA-N
• DTXSID00395963
• SCHEMBL1554690

• Inchi： 1S/C15H12O3/c16-13(12-4-2-1-3-5-12)8-11-6-7-14-15(9-11)18-10-17-14/h1-7,9H,8,10H2
• InChI Key： MMKTWYBKNSDUEN-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų